Cas no 1467847-69-3 (N-(2,4-dimethylphenyl)thian-3-amine)

• Product Name: N-(2,4-dimethylphenyl)thian-3-amine
• CAS No: 1467847-69-3
• MF: C₁₃H₁₉NS
• MW: 221.361662149429
• CID: 5101079
• PubChem ID: 62873046
• Update Time: 2026-03-03

N-(2,4-dimethylphenyl)thian-3-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-3-amine, N-(2,4-dimethylphenyl)tetrahydro-
• N-(2,4-dimethylphenyl)thian-3-amine

• Inchi： 1S/C13H19NS/c1-10-5-6-13(11(2)8-10)14-12-4-3-7-15-9-12/h5-6,8,12,14H,3-4,7,9H2,1-2H3
• InChI Key： GRMWSSOROZDTRM-UHFFFAOYSA-N
• SMILES： C1SCCCC1NC1=CC=C(C)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on N-(2,4-dimethylphenyl)thian-3-amine

Recent Advances in the Study of N-(2,4-dimethylphenyl)thian-3-amine (CAS: 1467847-69-3) in Chemical Biology and Pharmaceutical Research

The compound N-(2,4-dimethylphenyl)thian-3-amine (CAS: 1467847-69-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of N-(2,4-dimethylphenyl)thian-3-amine as a key intermediate in the synthesis of novel bioactive molecules. Its structural framework, which includes a thian-3-amine core and a 2,4-dimethylphenyl substituent, has been shown to interact with various biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative pathways. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding mechanisms and optimize its pharmacological profile.

One of the most promising applications of N-(2,4-dimethylphenyl)thian-3-amine is its potential as a modulator of the central nervous system (CNS). Preliminary in vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier and exhibit neuroprotective effects. These findings suggest its utility in the development of treatments for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its anti-inflammatory properties have been explored in the context of autoimmune disorders, with encouraging results in preclinical models.

The synthesis of N-(2,4-dimethylphenyl)thian-3-amine has also been a focal point of recent research. Innovative synthetic routes have been developed to improve yield and purity, leveraging modern catalytic methods and green chemistry principles. These advancements not only enhance the scalability of production but also reduce environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of N-(2,4-dimethylphenyl)thian-3-amine. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed in future studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's progression from the laboratory to the clinic.

In conclusion, N-(2,4-dimethylphenyl)thian-3-amine represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and synthetic versatility make it a valuable candidate for further investigation. Continued exploration of its mechanisms of action and therapeutic potential is expected to yield significant contributions to the field, paving the way for novel treatments for a range of diseases.